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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d4

Cat. No.: B12402798 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Handling Protocols

N-Nitrosodiethylamine-d4, a deuterated form of the potent carcinogen N-Nitrosodiethylamine

(DEN), requires stringent safety protocols to minimize exposure and ensure a safe laboratory

environment. This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans to support your critical research in drug

development and other scientific fields.

Understanding the Risks: Hazard Profile
N-Nitrosodiethylamine is classified as a probable human carcinogen and is known to be toxic if

swallowed and suspected of causing genetic defects.[1][2] It is a light-sensitive, volatile, clear

yellow oil that is soluble in water, lipids, and other organic solvents.[1] Due to its hazardous

nature, all contact should be reduced to the lowest possible level.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Nitrosodiethylamine is provided

below. This information is critical for safe handling and storage.
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Property Value

Appearance Clear slightly yellow liquid[4]

Boiling Point 175-177 °C[4]

Melting Point 36-37 °C[5]

Vapor Pressure 5.7 mmHg[4]

Solubility
Soluble in organic solvents like ethanol and

acetone; sparingly soluble in water[5]

log Kow 0.48[4]

Toxicity Data
The following table summarizes the available toxicity data for N-Nitrosodiethylamine. This data

underscores the acute toxicity of the compound.

Test Result Species

Oral LD50 220 mg/kg Rat[2][6]

Oral LD50 280 mg/kg Woman[7]

Intraperitoneal LD50 132 mg/kg Mouse[2]

Intraperitoneal LD50 216 mg/kg Rat[7]

Intravenous LD50 280 mg/kg Rat[2]

Subcutaneous LD50 195 mg/kg Rat[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Nitrosodiethylamine-d4 is crucial for safety. The

following sections detail the necessary personal protective equipment (PPE), handling

procedures, and disposal methods.

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiethylamine
https://en.gazfinder.com/n-nitrosodiethylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiethylamine
https://en.gazfinder.com/n-nitrosodiethylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiethylamine
https://www.tcichemicals.com/BE/en/sds/D0516_EU_6N.pdf
https://www.agilent.com/cs/library/msds/RCC-016_NAEnglish.pdf
https://datasheets.scbt.com/sc-257861.pdf
https://www.tcichemicals.com/BE/en/sds/D0516_EU_6N.pdf
https://datasheets.scbt.com/sc-257861.pdf
https://www.tcichemicals.com/BE/en/sds/D0516_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D0516_EU_6N.pdf
https://www.benchchem.com/product/b12402798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of appropriate PPE is the first line of defense against exposure. A multi-layered

approach is recommended.

PPE Category Specification Rationale

Hand Protection

Double-gloving is

recommended.[1] For

concentrated solutions, use

Butyl rubber or

SilverShield®/4H® gloves.[1]

[3]

Provides robust protection

against skin contact. DEN can

degrade some glove materials.

Body Protection

A lab coat or a back-closure

gown is required.[1] For

extensive handling, consider

disposable Tyvek-type sleeves

or a full suit.[4][8]

Prevents contamination of

personal clothing.

Eye Protection
Safety glasses with side

shields or splash goggles.[8]

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved N-95

respirator may be required for

certain procedures.[1] For

weighing and diluting neat

chemical, a half-face respirator

with a combination filter

cartridge (organic vapor/acid

gas/HEPA) is recommended.

[4] In case of spills or

inadequate ventilation, a

supplied-air respirator should

be used.[3][9]

Protects against inhalation of

volatile compounds and

aerosols.

Handling and Storage Protocols
All handling of N-Nitrosodiethylamine-d4 must occur within a designated area to contain any

potential contamination.
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Engineering Controls:

Fume Hood/Biosafety Cabinet: All procedures, including weighing, solution preparation, and

dose drawing, must be performed in a certified chemical fume hood or a Class II, B2

Biosafety Cabinet (BSC).[1][9]

Ventilation: Ensure adequate ventilation to minimize vapor concentrations.[8] Exhaust

ventilation should be used to keep airborne levels below exposure limits.[8]

Storage:

Containers: Store in tightly closed, original containers within a secondary, unbreakable outer

container.[1]

Location: Store in a cool, dark, and well-ventilated area or a fume hood.[1][4]

Light Sensitivity: Protect from direct light, as the compound rapidly decomposes.[1][7]

Incompatibilities: Store separately from oxidizing agents, reducing agents, strong acids, and

other incompatible materials.[1][3][7]

Animal Handling (if applicable):

All animal administrations and cage manipulations must be done in a certified BSC for three

days following the final administration.[1]

Animals may excrete the agent within the first 24 hours.[1] Treat animals as hazardous

during this period.[1]

Dispose of animal bedding as hazardous waste for at least one day after the last treatment.

[9]

Spill and Emergency Procedures
Immediate and correct response to a spill is critical to prevent exposure.

Evacuation: Evacuate non-essential personnel from the spill area.[3]
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Ventilation: Ensure the area is well-ventilated.

Containment: Use absorbent paper or inert materials like vermiculite or dry sand to absorb

the spill.[1][3] Be cautious as it may react with cellulose-based absorbents.[1]

Cleaning: Wash the contaminated surface with an appropriate solution.[1]

Disposal: All contaminated materials must be disposed of as hazardous waste.[1]

First Aid:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes and remove contaminated clothing.[1][3]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, removing

contact lenses if present.[1][3]

Inhalation: Move to fresh air immediately.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

[2][6][8]

Disposal Plan
All waste containing N-Nitrosodiethylamine-d4 must be treated as hazardous.

Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in

properly labeled, sealed containers.[1]

Labeling: Label waste containers with "HAZARDOUS WASTE," the chemical constituents,

and the date of generation.[1]

Storage: Store waste in a designated area with secondary containment.[1]

Disposal: Arrange for pickup and disposal through a licensed professional waste disposal

service.[4] The material may be dissolved in a combustible solvent and burned in a chemical

incinerator with an afterburner and scrubber.[4]
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Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of N-
Nitrosodiethylamine-d4, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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